Cas no 57678-22-5 (1,3-Dichloro-2-isopropoxybenzene)

1,3-Dichloro-2-isopropoxybenzene is a chlorinated aromatic ether with the molecular formula C₉H₁₀Cl₂O. This compound features a benzene ring substituted with two chlorine atoms at the 1 and 3 positions and an isopropoxy group at the 2 position. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of agrochemicals and pharmaceuticals. The presence of both chloro and isopropoxy functional groups enhances its reactivity, making it valuable for further derivatization. Its stable structure under standard conditions ensures consistent performance in synthetic applications. The compound is typically handled under controlled conditions due to its potential reactivity and should be stored in a cool, dry environment.

1,3-Dichloro-2-isopropoxybenzene structure

57678-22-5 structure

Product Name:1,3-Dichloro-2-isopropoxybenzene

CAS No:57678-22-5

MF:C₉H₁₀Cl₂O

MW:205.081100940704

MDL:MFCD22543697

CID:4764636

PubChem ID:14121697

Update Time:2026-02-26

1,3-Dichloro-2-isopropoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-Dichloro-2-isopropoxybenzene
- 2,6-Dichlorophenol, isopropyl ether
- 1,3-dichloro-2-propan-2-yloxybenzene
- 1,3-dichloro-2-(propan-2-yloxy)benzene
- Z0703
- MDL： MFCD22543697
- Inchi： 1S/C9H10Cl2O/c1-6(2)12-9-7(10)4-3-5-8(9)11/h3-6H,1-2H3
- InChI Key： WTBDJBHFQQDULT-UHFFFAOYSA-N
- SMILES： ClC1C=CC=C(C=1OC(C)C)Cl

Computed Properties

Exact Mass: 204.0108703g/mol
Monoisotopic Mass: 204.0108703g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 9.2

1,3-Dichloro-2-isopropoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB516281-1 g	1,3-Dichloro-2-isopropoxybenzene	57678-22-5		1g	€196.30	2023-04-17
abcr	AB516281-5 g	1,3-Dichloro-2-isopropoxybenzene	57678-22-5		5g	€573.10	2023-04-17
abcr	AB516281-10 g	1,3-Dichloro-2-isopropoxybenzene	57678-22-5		10g	€940.40	2023-04-17
Advanced ChemBlocks	N26834-1G	1,3-Dichloro-2-isopropoxybenzene	57678-22-5	95%	1G	$100	2023-09-15
Advanced ChemBlocks	N26834-5G	1,3-Dichloro-2-isopropoxybenzene	57678-22-5	95%	5G	$345	2023-09-15
Advanced ChemBlocks	N26834-25G	1,3-Dichloro-2-isopropoxybenzene	57678-22-5	95%	25G	$1,150	2023-09-15
abcr	AB516281-1g	1,3-Dichloro-2-isopropoxybenzene; .	57678-22-5		1g	€181.10	2025-04-17
abcr	AB516281-5g	1,3-Dichloro-2-isopropoxybenzene; .	57678-22-5		5g	€514.90	2025-04-17
abcr	AB516281-10g	1,3-Dichloro-2-isopropoxybenzene; .	57678-22-5		10g	€837.00	2025-04-17
Aaron	AR01DO81-5g	1,3-Dichloro-2-isopropoxybenzene	57678-22-5	95%	5g	$463.00	2025-02-12

1,3-Dichloro-2-isopropoxybenzene Related Literature

1. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
2. Evidence of pre-micellar aggregates in aqueous solution of amphiphilic PDMS–PEO block copolymer†

Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
3. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Enantio- & chemo-selective preparation of enantiomerically enriched aliphatic nitro alcohols using Candida parapsilosis ATCC 7330

Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813

Related Categories

Additional information on 1,3-Dichloro-2-isopropoxybenzene

Comprehensive Overview of 1,3-Dichloro-2-isopropoxybenzene (CAS No. 57678-22-5)

1,3-Dichloro-2-isopropoxybenzene (CAS No. 57678-22-5) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and material science. Its molecular structure, featuring a benzene ring substituted with two chlorine atoms and an isopropoxy group, makes it a versatile building block in modern chemistry. With the growing demand for halogenated aromatic compounds, this chemical has gained attention for its unique reactivity and applications in cross-coupling reactions, a topic frequently searched in organic synthesis forums and AI-driven chemical databases.

The compound’s synthetic utility is underscored by its role in producing high-value intermediates for pharmaceuticals, such as nonsteroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Researchers often query "how to optimize 1,3-Dichloro-2-isopropoxybenzene reactions" or "alternative routes for halogenated ether synthesis," reflecting its relevance in green chemistry initiatives. Its stability under mild conditions aligns with the industry’s shift toward sustainable solvent systems, a trending topic in 2024 chemical research.

From an analytical perspective, 57678-22-5 exhibits distinct spectroscopic properties, including characteristic NMR peaks and mass fragmentation patterns, which are critical for quality control in industrial batches. Laboratories frequently search for "HPLC methods for 1,3-Dichloro-2-isopropoxybenzene analysis" or "spectral libraries for chlorinated aromatics," highlighting its importance in analytical workflows. Recent studies also explore its potential in advanced material design, particularly in liquid crystal precursors and polymeric additives.

Market trends indicate rising interest in custom synthesis of 57678-22-5, driven by demand from Asia-Pacific pharmaceutical hubs. Queries like "suppliers of 1,3-Dichloro-2-isopropoxybenzene" or "tech-grade vs. reagent-grade specifications" dominate B2B search engines, emphasizing its commercial significance. Regulatory compliance, especially concerning REACH certification and industrial safety protocols, remains a key discussion point among manufacturers.

In conclusion, 1,3-Dichloro-2-isopropoxybenzene (CAS No. 57678-22-5) bridges fundamental research and industrial applications, with its multifaceted roles resonating across drug discovery, agrochemical innovation, and smart material development. Its alignment with green chemistry principles and process intensification strategies ensures continued relevance in evolving scientific landscapes.